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Compound of Interest

Compound Name: Fluoroethyne

Cat. No.: B13420609

Fluoroethyne Safety Support Center

Welcome to the Technical Support Center for the safe handling and use of fluoroethyne. This
resource is designed for researchers, scientists, and drug development professionals to
provide essential safety information, troubleshooting guides, and frequently asked questions
(FAQs) to ensure safe experimentation.

Disclaimer

Fluoroethyne is a highly reactive and hazardous gas. The information provided here is for
guidance purposes only and should not substitute for a thorough risk assessment and
adherence to all applicable safety regulations and institutional protocols. Always consult the
Safety Data Sheet (SDS) for fluoroethyne and other reagents before commencing any
experiment.

Frequently Asked Questions (FAQSs)

Q1: What is fluoroethyne and what are its primary hazards?

Fluoroethyne (Cz2HF), also known as fluoroacetylene, is a colorless, flammable gas with a
distinctive odor.[1] It is highly reactive due to the presence of a carbon-carbon triple bond and
an electronegative fluorine atom. The primary hazards include:

o Explosive Instability: Fluoroethyne can explode violently.[2] It may explode spontaneously
near its boiling point of -80°C.[2] The formation of silver and mercury salts should be avoided
as they are heat-sensitive explosives.[2]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b13420609?utm_src=pdf-interest
https://www.benchchem.com/product/b13420609?utm_src=pdf-body
https://www.benchchem.com/product/b13420609?utm_src=pdf-body
https://www.benchchem.com/product/b13420609?utm_src=pdf-body
https://www.benchchem.com/product/b13420609?utm_src=pdf-body
https://www.benchchem.com/product/b13420609?utm_src=pdf-body
https://cymitquimica.com/cas/2713-09-9/
https://www.benchchem.com/product/b13420609?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/fluoroethyne-dic429215.html
https://wap.guidechem.com/encyclopedia/fluoroethyne-dic429215.html
https://wap.guidechem.com/encyclopedia/fluoroethyne-dic429215.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13420609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Flammability: As a flammable gas, it can form explosive mixtures with air.

» Toxicity: Upon heating to decomposition, it emits toxic fumes of fluoride (F~).[2] Inhalation or
contact with the gas may pose health risks.[1]

Q2: Are there established occupational exposure limits for fluoroethyne?

Currently, there are no specific OSHA Permissible Exposure Limits (PEL) or NIOSH
Recommended Exposure Limits (REL) for fluoroethyne. However, due to its decomposition
into fluoride compounds, it is prudent to consider the exposure limits for related substances.

Substance Agency TWA STEL Notes
] 0.1 ppm (0.2
Fluorine OSHA - [31[41[5]
mg/m3)
] 0.1 ppm (0.2
Fluorine NIOSH - [3][6]
mg/m3)
Fluorine ACGIH 1 ppm 2 ppm [31[5]
Fluorides (as F) ACGIH 2.5 mg/m3 - As F, BEI®
C 2500 ppm - o
Acetylene NIOSH - Ceiling Limit[7]

(2662 mg/m3)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; C: Ceiling Limit; BEI®:
Biological Exposure Indices.

Q3: What materials are compatible with fluoroethyne?

Specific material compatibility data for fluoroethyne is limited. However, guidance can be
taken from materials compatible with the highly reactive gas, fluorine.
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Material Class

Recommended Materials

Not Recommended

Stainless Steel, Copper,

Monel. A passivating fluoride

Powdered aluminum and

magnesium, and their alloys;

Metals ] i
film can form on these metals, Brass; Steel (can be reactive).
providing some protection. [8]
Polytetrafluoroethylene (PTFE) )
i Most other plastics and
_ and other perfluorinated _
Plastics elastomers are likely to be
polymers are generally
] attacked.
resistant.
Bromine in carbon
Avoid contact with silver and tetrachloride can cause
Other mercury due to the formation ignition.[2] Barium, Sodium,

of explosive acetylides.[2]

Potassium, and other divalent

light metals.[8]

Troubleshooting Guides

Issue: | suspect a leak from a fluoroethyne gas cylinder or my experimental setup.

Solution:

A fluoroethyne leak is a critical emergency. Follow this protocol:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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